Cas no 1694534-98-9 (5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1694534-98-9
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 5702781
• PubChem ID: 127018767
• Update Time: 2025-06-22

5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1119672
• 1694534-98-9
• 5-(3-methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid
• 5-(3-methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylicacid
• 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C9H12N2O4/c1-5-4-14-3-2-6(5)8-10-7(9(12)13)11-15-8/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： CNEKLKPUGULSFN-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC(C(=O)O)=NO2)C(C)C1

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.4Ų

Additional information on 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1694534-98-9)

5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by its CAS number 1694534-98-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a scaffold known for its broad spectrum of biological activities and utility in drug development. The presence of a methyloxan moiety in its structure introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural framework of 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid consists of a central 1,2,4-oxadiazole ring fused with an oxan (tetrahydrofuran) ring at the 3-position. This configuration imparts rigidity to the molecule while allowing for conformational flexibility, which is often critical for binding interactions with biological targets. The carboxylic acid functionality at the 3-position further enhances its potential as a bioactive molecule, enabling various chemical modifications such as esterification or amidation to tailor its pharmacokinetic properties.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their demonstrated efficacy in modulating various biological pathways. The 1,2,4-oxadiazole core is particularly recognized for its role in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. Specifically, studies have highlighted the potential of oxadiazole-based compounds as kinase inhibitors and antimicrobial agents. The incorporation of a methyloxan group into the structure of 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid may enhance its solubility and metabolic stability, factors that are crucial for drug-like properties.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The carboxylic acid group serves as a handle for further derivatization, allowing researchers to explore diverse chemical space. For instance, recent advancements in drug design have demonstrated that modifying the carboxylic acid moiety can lead to improved binding affinity and selectivity against therapeutic targets. Additionally, the methyloxan substituent may influence electronic distributions within the molecule, potentially affecting its interaction with biological receptors.

Current research initiatives are exploring the pharmacological profile of 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid in preclinical models. Preliminary studies suggest that this compound exhibits promising activity against certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Moreover, its structural features make it a suitable candidate for developing novel antimicrobial agents against drug-resistant pathogens. The ability to fine-tune its chemical properties through structural modifications offers a strategic advantage in addressing unmet medical needs.

The synthesis of 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps typically include cyclocondensation reactions to form the oxadiazole core followed by functional group interconversions to introduce the methyloxan and carboxylic acid moieties. Advances in catalytic processes have enabled more efficient and scalable synthesis routes, reducing costs and improving yields. These developments are essential for translating laboratory discoveries into viable therapeutic candidates.

The computational modeling of 5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid has provided valuable insights into its molecular interactions. Through molecular dynamics simulations and quantum mechanical calculations, researchers have gained a deeper understanding of how this compound binds to biological targets such as enzymes and receptors. These computational studies not only accelerate the drug discovery process but also help predict potential side effects and optimize lead compounds before experimental validation.

In conclusion,5-(3-Methyloxan-4-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1694534-98-9) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. The combination of a rigid oxadiazole core with a flexible methyloxan substituent and a functionalized carboxylic acid group positions this compound as a versatile tool for drug development. As research continues to uncover new therapeutic applications,5-(3-Methyloxan-yielding derivatives could play a pivotal role in addressing complex diseases and improving patient outcomes.